2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H17N3O/c1-12-7-8-14(9-13(12)2)19-17(21)10-20-11-18-15-5-3-4-6-16(15)20/h3-9,11H,10H2,1-2H3,(H,19,21)
• InChI Key: FBPKCNNKVKMCOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC3=CC=CC=C32)C
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide, also known as BMDA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMDA has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Corrosion Inhibition

A study by Rouifi et al. (2020) discusses the synthesis and characterization of new heterocyclic benzimidazole derivatives, including variants similar to 2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide. These compounds were investigated for their corrosion inhibition potential on carbon steel in acidic environments. The results indicated significant inhibition efficiency, suggesting their potential application as corrosion inhibitors in industrial settings (Rouifi et al., 2020).

Antitumor Activity

Yurttaş et al. (2015) synthesized benzimidazole derivatives, including compounds structurally related to 2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide, to evaluate their potential antitumor activity. The study involved screening these compounds against various human tumor cell lines, highlighting the potential of benzimidazole derivatives in cancer research (Yurttaş, Tay, & Demirayak, 2015).

Synthesis of Pyrimido[1,2‐a]Benzimidazoles

Troxler and Weber (1974) investigated the reaction between 2-aminobenzimidazole and other compounds, contributing to the synthesis of pyrimido[1,2‐a]benzimidazoles. This research provides insight into the chemical properties and reactions of benzimidazole derivatives, which are relevant to the study of 2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide (Troxler & Weber, 1974).

Radioactive Labeling

Hsi and Skaletzky (1980) described the synthesis of 2-acetamido-5,6-dimethylbenzimidazole, labeled with deuterium and tritium. This study is significant for the development of radioactive labeling techniques in benzimidazole derivatives, which can be applied in various fields of scientific research, including pharmacology and molecular biology (Hsi & Skaletzky, 1980).

Antibacterial Properties

Chaudhari et al. (2020) synthesized N-substituted benzimidazole derivatives and analyzed their antibacterial properties, particularly against Methicillin Resistant Staphylococcus aureus (MRSA). This study contributes to the understanding of the potential use of benzimidazole derivatives, like 2-(benzimidazol-1-yl)-N-(3,4-dimethylphenyl)acetamide, in developing new antibacterial agents (Chaudhari et al., 2020).